Cas no 2228746-50-5 ((pyridin-4-yl)methyl sulfamate)

• Product Name: (pyridin-4-yl)methyl sulfamate
• CAS No: 2228746-50-5
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• CID: 6547594
• PubChem ID: 165635502
• Update Time: 2025-06-09

(pyridin-4-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (pyridin-4-yl)methyl sulfamate
• 2228746-50-5
• EN300-1988560

• Inchi： 1S/C6H8N2O3S/c7-12(9,10)11-5-6-1-3-8-4-2-6/h1-4H,5H2,(H2,7,9,10)
• InChI Key： WUTAHOWIJBWJJC-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CN=CC=1

Computed Properties

• Exact Mass: 188.02556330g/mol
• Monoisotopic Mass: 188.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 90.7Ų

Additional information on (pyridin-4-yl)methyl sulfamate

Comprehensive Overview of (pyridin-4-yl)methyl sulfamate (CAS No. 2228746-50-5): Properties, Applications, and Research Insights

(pyridin-4-yl)methyl sulfamate (CAS No. 2228746-50-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a pyridine ring with a sulfamate functional group, offering versatile reactivity. Researchers are particularly interested in its potential as a enzyme inhibitor or intermediate in drug synthesis. Its molecular weight of 188.21 g/mol and hydrogen-bonding capacity make it suitable for targeted interactions in biological systems.

Recent studies highlight the compound's relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with growing public interest in precision medicine. The pyridine moiety enhances blood-brain barrier permeability, a hot topic in CNS drug development. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are typically employed for purity verification (>98%), as demanded by pharmaceutical quality standards.

From a synthetic chemistry perspective, 2228746-50-5 serves as a valuable building block for heterocyclic compounds. Its sulfamate ester group participates in nucleophilic substitution reactions, enabling diverse derivatization. Industry professionals frequently search for "pyridine sulfamate solubility" and "stability under physiological conditions," reflecting practical formulation challenges. The compound exhibits moderate water solubility (approximately 5 mg/mL at 25°C) and maintains stability in pH ranges of 4–8, critical for oral bioavailability considerations.

Environmental and green chemistry applications are emerging areas for (pyridin-4-yl)methyl sulfamate. Its potential as a biodegradable catalyst or ligand in metal-organic frameworks (MOFs) aligns with the global push toward sustainable chemistry. Computational chemistry studies utilizing molecular docking simulations predict favorable binding affinities with various protein targets, making it a candidate for virtual screening libraries in drug discovery pipelines.

Quality control protocols for CAS No. 2228746-50-5 emphasize residual solvent analysis and heavy metal content testing, addressing regulatory requirements from ICH guidelines. Storage recommendations typically suggest 2-8°C under inert atmosphere to preserve stability, a frequent concern for purchasers searching "long-term storage conditions for sulfamate derivatives." The compound's melting point (observed at 142–145°C) and spectral data (IR: 1160 cm^-1 for S=O stretch) serve as key identification markers.

Innovative delivery systems incorporating (pyridin-4-yl)methyl sulfamate are being explored, including nanoparticle encapsulation and prodrug formulations—topics trending in drug delivery optimization forums. Patent literature reveals growing IP activity around structural analogs, particularly for kinase modulation applications. The scientific community continues to investigate its structure-activity relationships (SAR) through systematic medicinal chemistry approaches.

From a commercial standpoint, 2228746-50-5 is available in research quantities from specialty chemical suppliers, with pricing influenced by scale-up synthesis feasibility. FAQs regarding "pyridyl sulfamate safety data" and "compatibility with common reagents" reflect user concerns during experimental design. The compound's logP value of 0.8 suggests balanced lipophilicity, advantageous for ADME profiling in early-stage drug development.

Future research directions may explore (pyridin-4-yl)methyl sulfamate's role in epigenetic modulation or as a proteolysis-targeting chimera (PROTAC) component, cutting-edge areas in therapeutic innovation. Collaborative studies between computational chemists and experimentalists are expected to accelerate its application in fragment-based drug design, addressing the persistent demand for novel pharmacophores with improved target selectivity profiles.